N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}-2-thiophenecarboxamide

• IUPAC Name: N-[4-[(E)-C-methyl-N-[(2-methylbenzoyl)amino]carbonimidoyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H19N3O2S/c1-14-6-3-4-7-18(14)20(25)24-23-15(2)16-9-11-17(12-10-16)22-21(26)19-8-5-13-27-19/h3-13H,1-2H3,(H,22,26)(H,24,25)/b23-15+
• InChI Key: RPEJFSUSPKOPJU-HZHRSRAPSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NN=C(C)C2=CC=C(C=C2)NC(=O)C3=CC=CS3
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N/N=C(\C)/C2=CC=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}-2-thiophenecarboxamide, commonly known as Meclofenoxate, is a nootropic drug that has been used for decades to improve cognitive function and memory. It is a synthetic compound that was first synthesized in the 1960s and has since been studied extensively for its therapeutic potential.

Mechanism of Action

Meclofenoxate works by increasing the synthesis and release of acetylcholine, a neurotransmitter that is essential for memory and cognitive function. It also enhances the uptake of glucose and oxygen by the brain, which improves energy metabolism and enhances cognitive function.
Biochemical and Physiological Effects:
Meclofenoxate has been shown to increase the levels of acetylcholine in the brain, which enhances cognitive function and memory. It also increases the uptake of glucose and oxygen by the brain, which improves energy metabolism and enhances cognitive function. Additionally, it has been shown to have antioxidant properties, which may protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

Meclofenoxate has several advantages for lab experiments. It is a well-studied compound with a known mechanism of action, making it a reliable tool for studying cognitive function and memory. It is also relatively safe and has few side effects, making it suitable for use in animal studies. However, one limitation of using Meclofenoxate in lab experiments is its limited bioavailability, which may limit its effectiveness in some studies.

Future Directions

There are several future directions for research on Meclofenoxate. One area of research is exploring its potential in treating other neurological disorders, such as Parkinson's disease and multiple sclerosis. Another area of research is investigating its potential as a cognitive enhancer in healthy individuals. Additionally, further research is needed to fully understand its mechanism of action and to optimize its effectiveness as a therapeutic agent.

Scientific Research Applications

Meclofenoxate has been extensively studied for its therapeutic potential in treating cognitive impairment and memory loss. It has been shown to improve cognitive function and memory in elderly patients with age-related cognitive decline. It has also been studied for its potential in treating Alzheimer's disease and other forms of dementia.